Cas no 473416-06-7 (2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate)

2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate is a specialized indazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a bromo and cyano substitution on the indazole core, enhancing its reactivity for further functionalization. The tert-butoxycarbonyl (Boc) protecting group at the 1-position improves stability and facilitates selective deprotection under mild conditions. This structural combination makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other heterocyclic compounds. Its well-defined reactivity profile and compatibility with standard coupling reactions contribute to its utility in medicinal chemistry and drug discovery workflows.

2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate structure

473416-06-7 structure

Product Name:2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate

CAS No:473416-06-7

MF:C₁₃H₁₂BrN₃O₂

MW:322.15728187561

MDL:MFCD13183024

CID:1517742

PubChem ID:22260825

Update Time:2025-10-19

2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate
- 1H-Indazole-1-carboxylic acid, 3-bromo-5-cyano-, 1,1-dimethylethyl ester
- tert-butyl 3-bromo-5-cyano-1H-1-indazolecarboxylate
- TERT-BUTYL 3-BROMO-5-CYANO-1H-INDAZOLE-1-CARBOXYLATE
- F18143
- tert-Butyl3-bromo-5-cyano-1H-indazole-1-carboxylate
- SCHEMBL2861383
- 473416-06-7
- tert-butyl 3-bromo-5-cyanoindazole-1-carboxylate
- NSNATHNNRHFWDX-UHFFFAOYSA-N
- MDL： MFCD13183024
- Inchi： 1S/C13H12BrN3O2/c1-13(2,3)19-12(18)17-10-5-4-8(7-15)6-9(10)11(14)16-17/h4-6H,1-3H3
- InChI Key： NSNATHNNRHFWDX-UHFFFAOYSA-N
- SMILES： BrC1C2C=C(C#N)C=CC=2N(C(=O)OC(C)(C)C)N=1

Computed Properties

Exact Mass: 321.01129g/mol
Monoisotopic Mass: 321.01129g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 67.9Å²

Experimental Properties

Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (1.3 g/l) (25 º C),

2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate Pricemore >>

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